Cas no 1065010-87-8 (Potassium cyclopropyltrifluoroborate)

• Product Name: Potassium cyclopropyltrifluoroborate
• CAS No: 1065010-87-8
• MF: C₃H₅BF₃K
• MW: 147.976312398911
• MDL: MFCD09265031
• CID: 819998
• PubChem ID: 23697338
• Update Time: 2025-05-21

Potassium cyclopropyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium cyclopropyltrifluoroborate
• CHEMMAKER CMBC-00011
• potassium,cyclopropyl(trifluoro)boranuide
• (T-4)-Cyclopropyltrifluoroborate(1-) potassium
• PotassiuM cyclopropyltrifluororate
• CYCLOPROPYL TRIFLUOROBORATE POSTASSIUM SALT
• Borate(1-), cyclopropyltrifluoro-, potassiuM
• Potassium cyclopropyltrifluoroborate (T-4)-Cyclopropyltrifluoroborate(1-) potassium
• potassium cyclopropyltrifluoroboranuide
• Cyclopropyltrifluoroboric acid potassium salt
• Potassium cyclopropyltrifluoroborate, 97%
• potassium cycloproyltrifluoroborate
• potassiumcyclopropyltrifluoroborate
• potassium cyclopropytrifluoroborate
• CFMLURFHOSOXRC-UHFFFAOYSA-N
• BCP19651
• potassium cyclopropyl-trifluoroborate
• potassium;cyclopr
• SY023490
• cyclopropyltrifluoroborate potassium salt
• SCHEMBL163277
• Potassium cyclopropyl(trifluoro)borate(1-)
• AKOS005258384
• P1846
• CS-W004672
• potassium;cyclopropyl(trifluoro)boranuide
• DTXSID70635702
• EN300-111453
• 1065010-87-8
• MFCD09265031
• GS-3801
• DB-059478
• >97.0%(W)

• MDL： MFCD09265031
• Inchi： 1S/C3H5BF3.K/c5-4(6,7)3-1-2-3;/h3H,1-2H2;/q-1;+1
• InChI Key： CFMLURFHOSOXRC-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1CC1)(F)F

Computed Properties

• Exact Mass: 148.00700
• Monoisotopic Mass: 148.0073463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 348-350 °C
• PSA: 0.00000
• LogP: 1.99780

Potassium cyclopropyltrifluoroborate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives
• Other Chemical Reagents Derivatization Reagents
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium cyclopropyltrifluoroborate

Potassium Cyclopropyltrifluoroborate: A Comprehensive Overview

The compound Potassium cyclopropyltrifluoroborate (CAS No. 1065010-87-8) is a fascinating chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound, also referred to as K+ [cyclopropyltrifluoroborate], is a borate salt with unique properties that make it highly valuable in various applications. In this article, we will delve into its structure, synthesis, properties, and the latest research findings that highlight its potential in modern chemistry.

Potassium cyclopropyltrifluoroborate is composed of a potassium cation (K+) and a cyclopropyltrifluoroborate anion. The anion features a trifluoroborate group attached to a cyclopropane ring, which introduces interesting electronic and steric effects. These characteristics make it a versatile building block in organic synthesis. Recent studies have shown that this compound can act as a nucleophile or electrophile depending on the reaction conditions, making it highly adaptable in different chemical transformations.

The synthesis of potassium cyclopropyltrifluoroborate typically involves the reaction of cyclopropylboronic acid with potassium fluoride in a polar solvent. This method ensures high yield and purity, which are critical for its use in sensitive reactions. Researchers have also explored alternative synthetic routes to improve efficiency and scalability, particularly for industrial applications. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

One of the most notable applications of potassium cyclopropyltrifluoroborate is in the field of organometallic chemistry. Its ability to undergo cross-coupling reactions with various aryl and alkenyl halides has made it an indispensable reagent in the construction of complex molecular architectures. Recent advancements in catalytic systems have further enhanced its reactivity, enabling the synthesis of previously inaccessible compounds with high enantioselectivity.

In addition to its role in organic synthesis, potassium cyclopropyltrifluoroborate has found applications in materials science. Its unique electronic properties make it a promising candidate for use in semiconductors and optoelectronic devices. For example, studies have demonstrated that thin films incorporating this compound exhibit excellent charge transport properties, which could be leveraged in next-generation electronic devices.

The physical and chemical properties of potassium cyclopropyltrifluoroborate are also worth examining. It is a white crystalline solid with a melting point of approximately 250°C under standard conditions. The compound is soluble in polar solvents such as water and methanol but exhibits limited solubility in non-polar solvents like hexane. Its stability under thermal and photochemical conditions has been extensively studied, with results indicating that it remains stable under moderate reaction conditions but decomposes at elevated temperatures.

From an environmental perspective, potassium cyclopropyltrifluoroborate has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it undergoes slow hydrolysis in aqueous environments, leading to the formation of less toxic byproducts. However, further research is needed to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, potassium cyclopropyltrifluoroborate (CAS No. 1065010-87-8) is a multifaceted compound with remarkable potential across various scientific disciplines. Its unique chemical properties, versatile reactivity, and adaptability to modern synthetic techniques position it as a key player in contemporary chemical research. As ongoing studies continue to uncover new applications and optimize its use, this compound is poised to make even greater contributions to the advancement of science and technology.